Cas no 2227683-30-7 ((2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227683-30-7
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 6449328
• PubChem ID: 96636607
• Update Time: 2025-10-29

(2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol
• 2227683-30-7
• EN300-1765005

• Inchi： 1S/C5H8N2OS/c6-4(2-8)5-1-7-3-9-5/h1,3-4,8H,2,6H2/t4-/m1/s1
• InChI Key： RXRVEDVPMPHDAA-SCSAIBSYSA-N
• SMILES： S1C=NC=C1[C@@H](CO)N

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.4Ų

Additional information on (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol

(2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol: A Comprehensive Overview

The compound (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol with CAS No. 2227683-30-7 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a thiazole ring, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol in drug discovery and development. Its chiral center at the second carbon atom (denoted by the (R) configuration) plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the synthesis of bioactive compounds with potential therapeutic applications.

The synthesis of (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through condensation reactions involving thiols and aldehydes or ketones under specific conditions. The subsequent introduction of the amino group and hydroxyl group requires precise control to ensure the correct stereochemistry at the chiral center.

One of the most promising areas of research involving this compound is its application in asymmetric catalysis. The presence of both an amino and hydroxyl group makes it an ideal candidate for enantioselective reactions, which are critical in the production of chiral drugs. Recent advancements in catalyst design have further enhanced the efficiency of these reactions, making (2R)-2-amino-2-(1,3-thiazol-5-yl)ethan-1-ol a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The biological activity of (2R)-2-amino-2-(1,3-thiazol-5-yli)ethan-l -ol has been extensively studied, particularly its effects on enzyme activity and cellular signaling pathways. Recent findings suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, the compound's unique structure has inspired researchers to explore its use in click chemistry reactions. The thiazole ring serves as an efficient scaffold for forming covalent bonds with other functional groups, enabling the rapid assembly of complex molecules with high precision.

Looking ahead, ongoing research is focused on optimizing the synthesis of (2R)-amino - 5 - yl ethan - 1 - ol to improve yield and reduce costs. Additionally, efforts are being made to elucidate its mechanism of action at the molecular level, which could pave the way for new therapeutic strategies.